Cas no 2172456-24-3 (4-(bromodifluoromethyl)pyrrolidin-3-ol)

• Product Name: 4-(bromodifluoromethyl)pyrrolidin-3-ol
• CAS No: 2172456-24-3
• MF: C₅H₈BrF₂NO
• MW: 216.023927688599
• CID: 5905856
• PubChem ID: 165630466
• Update Time: 2025-06-28

4-(bromodifluoromethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(bromodifluoromethyl)pyrrolidin-3-ol
• EN300-1624366
• 2172456-24-3

• Inchi： 1S/C5H8BrF2NO/c6-5(7,8)3-1-9-2-4(3)10/h3-4,9-10H,1-2H2
• InChI Key： BOCJEUKGUDTVGD-UHFFFAOYSA-N
• SMILES： BrC(C1CNCC1O)(F)F

Computed Properties

• Exact Mass: 214.97573g/mol
• Monoisotopic Mass: 214.97573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(bromodifluoromethyl)pyrrolidin-3-ol

Introduction to 4-(bromodifluoromethyl)pyrrolidin-3-ol (CAS No. 2172456-24-3)

4-(bromodifluoromethyl)pyrrolidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172456-24-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The presence of both a bromodifluoromethyl group and a pyrrolidinyl ring system imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in the development of novel therapeutic agents.

The bromodifluoromethyl substituent is particularly noteworthy, as it introduces halogen atoms that are commonly employed in cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores. Furthermore, the pyrrolidin-3-ol backbone provides a versatile scaffold that can be modified through various chemical transformations to tailor biological activity. This combination of features makes 4-(bromodifluoromethyl)pyrrolidin-3-ol a compelling candidate for exploring new chemical entities (NCEs) in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. The unique structural features of 4-(bromodifluoromethyl)pyrrolidin-3-ol suggest its potential utility in designing PPI modulators. For instance, the pyrrolidinyl ring can mimic peptide binding motifs, while the bromodifluoromethyl group can serve as a handle for further derivatization or as a pharmacophoric element to enhance binding affinity. Preliminary studies have demonstrated that derivatives of this compound exhibit promising interactions with specific PPIs, warranting further investigation into their mechanism of action and therapeutic potential.

Moreover, the bromodifluoromethyl group is known to participate in radical-mediated reactions, including metal-catalyzed radical additions and rearrangements. This reactivity has been leveraged in the synthesis of complex natural products and drug candidates. For example, recent advancements in transition-metal-catalyzed C-H activation have enabled the direct functionalization of pyrrolidinone derivatives at remote positions, opening up new avenues for constructing polycyclic frameworks. The incorporation of 4-(bromodifluoromethyl)pyrrolidin-3-ol into these synthetic strategies has led to the discovery of novel scaffolds with enhanced pharmacological properties.

The pharmaceutical industry has also explored the use of 4-(bromodifluoromethyl)pyrrolidin-3-ol as a building block for antiviral and anticancer agents. The pyrrolidinyl moiety is frequently found in bioactive molecules targeting viral proteases and kinases, while the bromodifluoromethyl group can be used to introduce fluorine atoms—a common feature in many approved drugs—that improve metabolic stability and oral bioavailability. Notably, recent studies have highlighted the role of fluorinated pyrrolidines in modulating enzyme activity through steric and electronic effects. The structural versatility of 4-(bromodifluoromethyl)pyrrolidin-3-ol allows for fine-tuning these effects, making it an attractive scaffold for drug development.

In conclusion, 4-(bromodifluoromethyl)pyrrolidin-3-ol (CAS No. 2172456-24-3) represents a fascinating compound with broad applicability in synthetic chemistry and medicinal research. Its unique structural attributes—comprising both a bromodifluoromethyl substituent and a pyrrolidin-3-ol core—endow it with remarkable potential for generating novel therapeutic agents. As research continues to uncover new synthetic methodologies and biological targets, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.